Cas no 1206995-83-6 (2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol)

• Product Name: 2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol
• CAS No: 1206995-83-6
• MF: C₁₇H₁₉FN₆O
• MW: 342.370765924454
• CID: 5795739
• Update Time: 2025-06-08

2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(4-fluorophenyl)-6-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
• Ethanol, 2-[[1-(4-fluorophenyl)-6-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino]-
• 2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol

• Inchi： 1S/C17H19FN6O/c18-12-3-5-13(6-4-12)24-16-14(11-20-24)15(19-7-10-25)21-17(22-16)23-8-1-2-9-23/h3-6,11,25H,1-2,7-10H2,(H,19,21,22)
• InChI Key： BBFRSJGAEJIMRE-UHFFFAOYSA-N
• SMILES： C(O)CNC1N=C(N2CCCC2)N=C2N(C3=CC=C(F)C=C3)N=CC2=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol

Comprehensive Overview of 2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol (CAS No. 1206995-83-6)

The compound 2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol (CAS No. 1206995-83-6) is a highly specialized molecule with significant potential in pharmaceutical research and development. Its complex structure, featuring a pyrazolo[3,4-d]pyrimidine core, a 4-fluorophenyl group, and a pyrrolidin-1-yl substituent, makes it a subject of interest for scientists exploring novel therapeutic agents. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, particularly in the fields of oncology and immunology.

In recent years, the demand for small-molecule inhibitors and kinase-targeted therapies has surged, driven by advancements in precision medicine. Researchers are increasingly focusing on compounds like 2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol due to their potential to modulate key signaling pathways. For instance, the pyrazolo[3,4-d]pyrimidine scaffold is often associated with protein kinase inhibition, a hot topic in cancer research. This has led to a growing number of queries in scientific databases and search engines, such as "role of pyrazolo[3,4-d]pyrimidines in cancer therapy" and "kinase inhibitors with fluorophenyl groups."

The 4-fluorophenyl moiety in this compound is another critical feature, as fluorinated aromatic rings are known to enhance metabolic stability and bioavailability. This aligns with current trends in drug design, where fluorine-containing compounds are prioritized for their improved pharmacokinetic properties. Additionally, the pyrrolidin-1-yl group contributes to the molecule's solubility and binding affinity, making it a versatile candidate for further optimization. These attributes have sparked discussions in forums and publications, with questions like "how does fluorination affect drug efficacy?" and "what are the benefits of pyrrolidine in medicinal chemistry?"

From a synthetic perspective, CAS No. 1206995-83-6 presents an interesting challenge for organic chemists. The construction of its pyrazolo[3,4-d]pyrimidine core requires meticulous attention to regioselectivity and reaction conditions. Recent publications have highlighted innovative methods for assembling similar frameworks, often leveraging transition-metal catalysis or microwave-assisted synthesis. These techniques are frequently searched by chemists seeking efficient routes to complex heterocycles. Keywords such as "synthesis of pyrazolo[3,4-d]pyrimidines" and "microwave synthesis of fluorinated compounds" reflect this interest.

Beyond its chemical properties, 2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol has garnered attention for its potential applications in drug discovery pipelines. Preclinical studies suggest that derivatives of this scaffold may exhibit activity against specific kinase targets, such as those involved in inflammatory diseases or proliferative disorders. This has led to collaborations between academic institutions and pharmaceutical companies, aiming to explore its therapeutic potential further. Searches like "kinase inhibitors in clinical trials" and "pyrazolo[3,4-d]pyrimidine derivatives as anti-inflammatory agents" underscore the relevance of this compound in contemporary research.

In conclusion, 2-{[1-(4-fluorophenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethan-1-ol (CAS No. 1206995-83-6) represents a compelling example of modern medicinal chemistry. Its unique structural features, combined with the growing emphasis on targeted therapies and fluorinated drug candidates, position it as a valuable subject for ongoing investigation. As the scientific community continues to unravel its mechanisms and applications, this compound is likely to remain a focal point in discussions about innovative drug design and therapeutic development.